Cas no 647036-99-5 (Piperidine,4-[(2,5-dimethylphenoxy)methyl]-1-[[2-(4-fluorophenyl)-2-(hydroxyamino)ethyl]sulfonyl]-)
647036-99-5 structure
Product Name:Piperidine,4-[(2,5-dimethylphenoxy)methyl]-1-[[2-(4-fluorophenyl)-2-(hydroxyamino)ethyl]sulfonyl]-
CAS No:647036-99-5
MF:C22H29FN2O4S
MW:436.540068387985
CID:417679
Update Time:2024-01-29
Piperidine,4-[(2,5-dimethylphenoxy)methyl]-1-[[2-(4-fluorophenyl)-2-(hydroxyamino)ethyl]sulfonyl]- Chemical and Physical Properties
Names and Identifiers
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- Piperidine,4-[(2,5-dimethylphenoxy)methyl]-1-[[2-(4-fluorophenyl)-2-(hydroxyamino)ethyl]sulfonyl]-
- Benzenemethanamine, α-[[[4-[(2,5-dimethylphenoxy)methyl]-1-piperidinyl]sulfonyl]methyl]-4-fluoro-N-hydroxy-
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- Inchi: 1S/C22H29FN2O4S/c1-16-3-4-17(2)22(13-16)29-14-18-9-11-25(12-10-18)30(27,28)15-21(24-26)19-5-7-20(23)8-6-19/h3-8,13,18,21,24,26H,9-12,14-15H2,1-2H3
- InChI Key: AYMSBMLLPIRQKI-UHFFFAOYSA-N
- SMILES: C1(C(CS(N2CCC(COC3=CC(C)=CC=C3C)CC2)(=O)=O)NO)=CC=C(F)C=C1
Computed Properties
- Exact Mass: 436.18337
Experimental Properties
- Density: 1.29±0.1 g/cm3(Predicted)
- Boiling Point: 613.9±65.0 °C(Predicted)
- PSA: 78.87
- pka: 12.19±0.50(Predicted)
Piperidine,4-[(2,5-dimethylphenoxy)methyl]-1-[[2-(4-fluorophenyl)-2-(hydroxyamino)ethyl]sulfonyl]- Related Literature
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
647036-99-5 (Piperidine,4-[(2,5-dimethylphenoxy)methyl]-1-[[2-(4-fluorophenyl)-2-(hydroxyamino)ethyl]sulfonyl]-) Related Products
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- 144494-65-5(Tirofiban)
- 163163-24-4((-)-3R,4S-Chromanol 293B)
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- 121961-55-5(6H-Isoquino[2,1-g][1,6]naphthyridine,5,8,8a,9,10,11,12,12a,13,13a-decahydro-3-methoxy-12-(methylsulfonyl)-,(8aS,12aR,13aR)-)
- 119813-87-5(6H-Isoquino[2,1-g][1,6]naphthyridine,5,8,8a,9,10,11,12,12a,13,13a-decahydro-3-methoxy-12-(methylsulfonyl)-,(8aR,12aS,13aS)-rel-)
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